Cas no 859213-51-7 ((S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine)
859213-51-7 structure
Product Name:(S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine
CAS No:859213-51-7
MF:C12H24N2O2
MW:228.331163406372
MDL:MFCD08275942
CID:69047
PubChem ID:24820459
Update Time:2024-10-26
(S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine
- (S)-1-tert-Butoxycarbonyl-3-((dimethylamino)methyl)pyrrolidine
- (S)-tert-Butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate
- tert-butyl (3S)-3-[(dimethylamino)methyl]pyrrolidine-1-carboxylate
- (S)-1-(t-butoxycarbonyl)-3-(dimethylaminomethyl)pyrrolidine
- AC-1791
- J-502539
- AMY32651
- (S)-tert-butyl3-((dimethylamino)methyl)pyrrolidine-1-carboxylate
- DTXSID80647518
- SCHEMBL3564630
- 85916-26-3
- AKOS015836448
- A841495
- (S)-1-N-Boc-3-[(Dimethylamino)methyl]pyrrolidine
- 859213-51-7
- (3S)-3-[(dimethylamino)methyl]-1-pyrrolidinecarboxylic acid tert-butyl ester
-
- MDL: MFCD08275942
- Inchi: 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-7-6-10(9-14)8-13(4)5/h10H,6-9H2,1-5H3/t10-/m0/s1
- InChI Key: SVFCKPUIJBZBQS-JTQLQIEISA-N
- SMILES: O(C(C)(C)C)C(N1CC[C@@H](CN(C)C)C1)=O
Computed Properties
- Exact Mass: 228.18400
- Monoisotopic Mass: 228.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.8A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1
- Boiling Point: 285.6°C at 760 mmHg
- Flash Point: 126.5°C
- Refractive Index: 1.477
- PSA: 32.78000
- LogP: 1.74290
(S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196806-1g |
(S)-1-Boc-3-((dimethylamino)methyl)pyrrolidine |
859213-51-7 | 95% | 1g |
$580 | 2021-08-05 | |
| Chemenu | CM196806-1g |
(S)-1-Boc-3-((dimethylamino)methyl)pyrrolidine |
859213-51-7 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y0990123-5g |
(S)-tert-butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate |
859213-51-7 | 95% | 5g |
$2300 | 2024-08-02 | |
| Alichem | A109004191-1g |
(S)-tert-Butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate |
859213-51-7 | 95% | 1g |
$495.00 | 2023-08-31 | |
| TRC | B659090-10mg |
(S)-1-Boc-3-((dimethylamino)methyl)pyrrolidine |
859213-51-7 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B659090-50mg |
(S)-1-Boc-3-((dimethylamino)methyl)pyrrolidine |
859213-51-7 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B659090-100mg |
(S)-1-Boc-3-((dimethylamino)methyl)pyrrolidine |
859213-51-7 | 100mg |
$ 340.00 | 2022-06-07 | ||
| A2B Chem LLC | AC15981-5g |
(S)-tert-Butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate |
859213-51-7 | 98% | 5g |
$1092.00 | 2024-04-19 | |
| Ambeed | A933460-1g |
(S)-tert-Butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate |
859213-51-7 | 95+% | 1g |
$505.0 | 2025-04-16 | |
| Crysdot LLC | CD11043085-1g |
(S)-tert-Butyl 3-((dimethylamino)methyl)pyrrolidine-1-carboxylate |
859213-51-7 | 95+% | 1g |
$614 | 2024-07-18 |
(S)-1-Boc-3-((Dimethylamino)methyl)pyrrolidine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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